Cas no 623143-35-1 ((1S)-1-(3-methoxyphenyl)propylamine)

• Product Name: (1S)-1-(3-methoxyphenyl)propylamine
• CAS No: 623143-35-1
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• MDL: MFCD08057312
• CID: 836567
• PubChem ID: 28799819
• Update Time: 2023-11-22

(1S)-1-(3-methoxyphenyl)propylamine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-Methoxyphenyl)propan-1-amine hydrochloride
• (1S)-1-(3-methoxyphenyl)propan-1-amine,hydrochloride
• (1S)-1-(3-METHOXYPHENYL)PROPYLAMINE-HCl
• EN300-8164515
• Y10279
• Benzenemethanamine, alpha-ethyl-3-methoxy-, (alphaS)- (9CI)
• 623143-35-1
• AKOS016013490
• (1S)-1-(3-METHOXYPHENYL)PROPAN-1-AMINE HYDROCHLORIDE
• AKOS015923154
• 2103395-83-9
• (1S)-1-(3-methoxyphenyl)propan-1-amine;hydrochloride
• SCHEMBL15264351
• (S)-1-(3-Methoxyphenyl)propan-1-aminehydrochloride
• BS-49448
• (1S)-1-(3-METHOXYPHENYL)PROPYLAMINE HCl
• (1S)-1-(3-Methoxyphenyl)propylamine hydrochloride
• (1S)-1-(3-methoxyphenyl)propylamine

• MDL： MFCD08057312
• Inchi： 1S/C10H15NO.ClH/c1-3-10(11)8-5-4-6-9(7-8)12-2;/h4-7,10H,3,11H2,1-2H3;1H/t10-;/m0./s1
• InChI Key： MRMOMOWBZZIRBU-PPHPATTJSA-N
• SMILES： Cl.O(C)C1=CC=CC(=C1)[C@H](CC)N

Computed Properties

• Exact Mass: 201.092
• Monoisotopic Mass: 201.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2